Cas no 2244086-02-8 (Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-)

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-, is a fluorinated aromatic amine derivative with potential applications in agrochemical and pharmaceutical research. Its structure incorporates electron-withdrawing trifluoromethyl and fluoro substituents, enhancing its reactivity and stability in synthetic pathways. The compound’s unique substitution pattern may contribute to selective binding interactions, making it a candidate for developing herbicides or bioactive molecules. Its methyl and phenoxy groups further modulate steric and electronic properties, facilitating tailored functionalization. This compound is suited for exploratory studies in heterocyclic synthesis and structure-activity relationship investigations. Handling requires standard precautions for fluorinated aromatic amines.

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- structure

2244086-02-8 structure

Product Name:Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-

CAS No:2244086-02-8

MF:C₁₄H₁₀F₅NO

MW:303.227321147919

CID:5223352

Update Time:2025-11-01

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-
- Inchi： 1S/C14H10F5NO/c1-7-3-2-4-11(12(7)20)21-13-9(15)5-8(6-10(13)16)14(17,18)19/h2-6H,20H2,1H3
- InChI Key： XAOBTXBNKZAQTJ-UHFFFAOYSA-N
- SMILES： C1(N)=C(C)C=CC=C1OC1=C(F)C=C(C(F)(F)F)C=C1F

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC502859-1g	2-Amino-3-methylphenyl 2,6-difluoro-4-(trifluoromethyl)phenyl ether	2244086-02-8	95%	1g	£1200.00	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1588729-1g	2-(2,6-Difluoro-4-(trifluoromethyl)phenoxy)-6-methylaniline	2244086-02-8	98%	1g	￥12457	2023-03-11

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl-

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- is a highly specialized organic compound with the CAS number NO2244086-02-8. This compound belongs to the class of aromatic amines and is characterized by its unique structural features, which include a benzenamine backbone substituted with a phenoxy group at the 2-position and a methyl group at the 6-position. The phenoxy group itself is further substituted with two fluorine atoms at the 2 and 6 positions and a trifluoromethyl group at the 4 position. These substitutions impart distinctive electronic and steric properties to the molecule, making it highly versatile for various applications in the chemical industry.

The synthesis of Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient routes for its preparation. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the phenoxy group with high regioselectivity. Additionally, the introduction of fluorine atoms and the trifluoromethyl group has been optimized using electrophilic fluorination techniques, ensuring better yields and purity.

The compound's structure endows it with unique electronic properties that make it an attractive candidate for various applications. In pharmaceutical research, Benzenamine-based compounds are being investigated for their potential as kinase inhibitors due to their ability to form hydrogen bonds with target proteins. Recent studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases involved in cancer cell proliferation. Furthermore, its fluorinated substituents enhance its lipophilicity and stability, making it a promising lead compound for drug development.

In materials science, Benzenamine-derived materials are being explored for their potential in organic electronics. The molecule's extended conjugation system allows for efficient charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that films prepared from this compound exhibit excellent charge carrier mobility and thermal stability, making them suitable for high-performance electronic devices.

The environmental impact of Benzenamine-based compounds has also been a topic of recent research. Studies have shown that the compound's fluorinated substituents contribute to its persistence in environmental systems. However, its biodegradation pathways are still under investigation to ensure sustainable practices in its production and use. Regulatory agencies are closely monitoring its environmental fate to establish guidelines for safe handling and disposal.

In conclusion, Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-methyl- is a multifaceted compound with significant potential across diverse fields. Its unique structure enables applications in pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new insights into its properties and functionalities, ensuring its relevance in future technological advancements.